Cas no 55561-02-9 (2,2-dimethylpropanethioic S-acid)
55561-02-9 structure
Product Name:2,2-dimethylpropanethioic S-acid
2,2-dimethylpropanethioic S-acid Chemical and Physical Properties
Names and Identifiers
-
- Thiopivalic acid
- 259-708-5
- 2,2-dimethylpropanethioic S-acid
- trimethylthioacetic S-acid
- 2-methyl-2-methylthiopropionic acid
- EINECS 259-708-5
- Propanethioic acid,2,2-dimethyl
- S-thiopivalic acid
- tert-butyl thioacid
- thiolpivalic acid
- thiolpivaloic acid
- 2,2-Dimethylpropanethioic acid
- 2,2-Dimethylthiopropionic acid
- 55561-02-9
- Propanethioic acid, 2,2-dimethyl-
- AKOS015919031
- FT-0658886
- dimethylthio-propanoic acid
- NS00033340
- J-525115
- DTXSID50204117
- thiopivaloic acid
- SCHEMBL193559
- AKOS006283051
- A830705
- EN300-187146
- 2,2-Dimethylpropanethioic o-acid #
-
- MDL： MFCD00009729
- Inchi： 1S/C5H10OS/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
- InChI Key： JHSXHKMJBWOMRU-UHFFFAOYSA-N
- SMILES： SC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 118.04500
- Monoisotopic Mass: 118.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 55.87000
- LogP: 1.48890
2,2-dimethylpropanethioic S-acid Security Information
- Hazardous Material transportation number：UN 2920
- HazardClass：8
- PackingGroup：II
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
2,2-dimethylpropanethioic S-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D590675-10mg |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D590675-50mg |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D590675-100mg |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-187146-1.0g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-187146-0.05g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.05g |
$182.0 | 2023-09-18 | |
| Enamine | EN300-187146-0.1g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.1g |
$272.0 | 2023-09-18 | |
| Enamine | EN300-187146-0.25g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.25g |
$389.0 | 2023-09-18 | |
| Enamine | EN300-187146-0.5g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 0.5g |
$613.0 | 2023-09-18 | |
| Enamine | EN300-187146-1g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 1g |
$785.0 | 2023-09-18 | |
| Enamine | EN300-187146-2.5g |
2,2-dimethylpropanethioic S-acid |
55561-02-9 | 95% | 2.5g |
$1539.0 | 2023-09-18 |
2,2-dimethylpropanethioic S-acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
55561-02-9 (2,2-dimethylpropanethioic S-acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
